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Compound of Interest

Compound Name: 2,3-Dibromonaphthalene

Cat. No.: B089205

An In-depth Technical Guide to 2,3-
Dibromonaphthalene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2,3-dibromonaphthalene, a key intermediate in the synthesis of advanced
materials. This document is intended for researchers, scientists, and professionals in drug
development and materials science who require detailed technical information for their work.

Chemical Identity and Physical Properties

2,3-Dibromonaphthalene is a dihalogenated polycyclic aromatic hydrocarbon. It is a white to
off-white crystalline solid at room temperature.[1] Its core structure consists of a naphthalene
ring substituted with two bromine atoms at the 2 and 3 positions.

Table 1: Physical and Chemical Properties of 2,3-Dibromonaphthalene
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Property Value Source(s)

Molecular Formula C1oHeBr2 [2]

Molecular Weight 285.96 g/mol [2]

CAS Number 13214-70-5 2]

Appearance White to off-white 1]

powder/crystals

Melting Point 142 °C [1]

Boiling Point 341.7 °C (Predicted) No primary source found
Purity >98% [1]

Solubility

Quantitative solubility data for 2,3-dibromonaphthalene in various organic solvents is not
readily available in published literature. However, based on the principle of "like dissolves like,"
its nonpolar aromatic structure suggests good solubility in nonpolar and moderately polar
organic solvents. It is expected to be poorly soluble in water.

Table 2: Qualitative Solubility Profile of 2,3-Dibromonaphthalene

Solvent Class Predicted Solubility
Aromatic Hydrocarbons (e.g., Toluene,
Soluble
Benzene)
Halogenated Solvents (e.g., Dichloromethane,
Soluble
Chloroform)
Ethers (e.g., Tetrahydrofuran, Diethyl ether) Soluble
Polar Aprotic Solvents (e.g., Acetone,
o Moderately Soluble
Acetonitrile)
Alcohols (e.g., Methanol, Ethanol) Sparingly Soluble
Water Insoluble
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Spectral Data

The following tables summarize the key spectral data for 2,3-dibromonaphthalene, which are
crucial for its identification and characterization.

Table 3: 1H and 13C NMR Spectral Data

. . Coupling
Chemical Shift L .
Nucleus Multiplicity Constant (J, Assignment
(5, ppm)
Hz)
1H NMR ~7.5-7.9 m Aromatic Protons
Aromatic
13C NMR ~120-135
Carbons

Note: Specific peak assignments from experimental data were not available in the searched
literature. The provided ranges are typical for aromatic compounds of this type.

Table 4: Infrared (IR) Spectroscopy Data

Wavenumber (cm—?) Assignment
3050-3100 Aromatic C-H stretch
1500-1600 Aromatic C=C stretch
~750 C-Br stretch

Note: This represents typical absorption bands. Detailed peak lists can be found in spectral
databases such as the NIST WebBook.[3]

Table 5: Mass Spectrometry Data
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miz Interpretation

Molecular ion peaks (M, M+2, M+4) due to the

284, 286, 288 presence of two bromine isotopes (°Br and
81Br)

205, 207 [M-Br]* fragment

126 [M-2Br]* fragment

Note: The characteristic isotopic pattern of bromine is a key feature in the mass spectrum of

this compound.[4]

Experimental Protocols
Synthesis of 2,3-Dibromonaphthalene

A common method for the synthesis of 2,3-dibromonaphthalene involves the diazotization of
1,4-diamino-2,3-dibromonaphthalene followed by a Sandmeyer-type reaction.[5]

Reaction Scheme:

N . 1. NaNOz, H2S04, 0-5 °C .
[1,4-D|am|no-2,3-d|bromonaphthalene)i 2. CuSOa, Ethanol, 65 °C —>(2,3-D|bromonaphthalenej

Click to download full resolution via product page
Caption: Synthetic pathway for 2,3-Dibromonaphthalene.

Detailed Methodology:

o Diazotization: 1,4-Diamino-2,3-dibromonaphthalene is dissolved in an ethanol solution
containing concentrated sulfuric acid and copper(ll) sulfate pentahydrate. The mixture is
heated to approximately 65 °C.

o Sandmeyer Reaction: The solution is then cooled to 0-5 °C, and an aqueous solution of
sodium nitrite is added dropwise while maintaining the low temperature.
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o Work-up: After the addition is complete, the reaction mixture is stirred at 0-5 °C. The resulting
precipitate, crude 2,3-dibromonaphthalene, is collected by suction filtration.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
such as ethyl acetate to yield high-purity 2,3-dibromonaphthalene (=99.5%).[5]

Chemical Reactivity and Applications

2,3-Dibromonaphthalene serves as a versatile building block in organic synthesis, primarily
due to the reactivity of its carbon-bromine bonds.

e Cross-Coupling Reactions: The bromine substituents can readily participate in various
palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Sonogashira
couplings. These reactions allow for the introduction of a wide range of functional groups and
the construction of more complex molecular architectures.

 Intermediate in Materials Science: It is a key intermediate in the synthesis of organic
electronic materials.[1] Its rigid naphthalene core and the potential for functionalization make
it suitable for creating materials used in organic light-emitting diodes (OLEDSs), organic field-
effect transistors (OFETSs), and organic photovoltaics (OPVs).

o Host for Fluorescent Molecules: The crystal structure of 2,3-dibromonaphthalene exhibits a
herringbone packing, making it an effective host matrix for single-molecule spectroscopy
studies of fluorescent polycyclic aromatic hydrocarbons.[1]

2,3-Dibromonaphthalene

Organic Electronics Functional Dves Host for Fluorescent Complex Polycyclic
(OLEDs, OFETs, OPVs) y Molecules Aromatic Hydrocarbons

Click to download full resolution via product page

Caption: Key application areas of 2,3-Dibromonaphthalene.
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Toxicological and Safety Information

Comprehensive toxicological data for 2,3-dibromonaphthalene is limited. The available safety
data sheets indicate that it causes skin and eye irritation.[2] There is a lack of specific data on
its carcinogenicity, mutagenicity, and reproductive toxicity.

Table 6: GHS Hazard Information

Hazard Class Hazard Statement
Skin Corrosion/Irritation H315: Causes skin irritation
Serious Eye Damage/Irritation H319: Causes serious eye irritation

Source: European Chemicals Agency (ECHA)[2]

Due to the lack of specific toxicological studies on 2,3-dibromonaphthalene, it is prudent to
handle this compound with care, using appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat. All work should be conducted in a well-
ventilated fume hood.

For context, the toxicology of the parent compound, naphthalene, has been more extensively
studied. Naphthalene is classified as a possible human carcinogen by the International Agency
for Research on Cancer (IARC).[6] However, the toxicological profile of 2,3-
dibromonaphthalene may differ significantly due to the presence of the bromine substituents.

Conclusion

2,3-Dibromonaphthalene is a valuable and versatile chemical intermediate with significant
applications in the field of materials science, particularly for the development of organic
electronic devices. This guide has summarized its key physical and chemical properties,
provided an overview of its synthesis and reactivity, and highlighted the current state of its
toxicological assessment. While there are gaps in the quantitative solubility and comprehensive
toxicological data, the information presented here provides a solid foundation for researchers
and scientists working with this compound. Further research into its quantitative properties and
biological effects would be beneficial for expanding its applications and ensuring its safe
handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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